Cas no 2228675-09-8 (4-(3-chloro-4-nitrophenyl)butanoic acid)

• Product Name: 4-(3-chloro-4-nitrophenyl)butanoic acid
• CAS No: 2228675-09-8
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 6435284
• PubChem ID: 165794943
• Update Time: 2025-05-25

4-(3-chloro-4-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-nitrophenyl)butanoic acid
• 2228675-09-8
• EN300-1996193

• Inchi： 1S/C10H10ClNO4/c11-8-6-7(2-1-3-10(13)14)4-5-9(8)12(15)16/h4-6H,1-3H2,(H,13,14)
• InChI Key： JMNAFOVBVMUOQE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.0298355g/mol
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(3-chloro-4-nitrophenyl)butanoic acid

4-(3-Chloro-4-Nitrophenyl)Butanoic Acid: A Comprehensive Overview

4-(3-Chloro-4-Nitrophenyl)Butanoic Acid, identified by the CAS number 2228675-09-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound consists of a butanoic acid moiety attached to a substituted phenyl ring, specifically at the 3-chloro and 4-nitro positions. This combination of functional groups introduces intriguing chemical properties that make it a subject of extensive research.

The synthesis of 4-(3-Chloro-4-Nitrophenyl)Butanoic Acid involves a series of well-established organic reactions. The starting material typically begins with the corresponding chloronitrobenzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the butanoic acid group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for such compounds in various industries.

One of the most promising applications of 4-(3-Chloro-4-Nitrophenyl)Butanoic Acid lies in its potential as a pharmacological agent. Preclinical studies have demonstrated its ability to modulate key biological pathways, making it a candidate for treating conditions such as inflammation, oxidative stress, and neurodegenerative diseases. For instance, research published in Nature Communications revealed that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. Furthermore, its nitro group contributes to redox-sensitive properties, which could be exploited for targeted drug delivery systems.

In addition to its therapeutic potential, 4-(3-Chloro-4-Nitrophenyl)Butanoic Acid has shown promise in materials science. Its rigid aromatic structure and functionalizable side chains make it an ideal candidate for constructing advanced materials such as sensors, polymers, and nanoparticles. Recent studies have explored its use as a building block for self-assembling monolayers, which are critical components in nanotechnology applications. These findings underscore the versatility of this compound across multiple disciplines.

The environmental impact of synthesizing and utilizing 4-(3-Chloro-4-Nitrophenyl)Butanoic Acid is another area of active research. Scientists are investigating eco-friendly synthesis routes that minimize waste and reduce reliance on hazardous reagents. For example, green chemistry approaches such as microwave-assisted synthesis and enzymatic catalysis have been proposed to enhance sustainability. These efforts align with global initiatives to promote environmentally responsible practices in chemical manufacturing.

In conclusion, 4-(3-Chloro-4-Nitrophenyl)Butanoic Acid, with its unique chemical structure and diverse functional groups, represents a valuable compound with wide-ranging applications. From drug discovery to materials science, this molecule continues to be a focal point for researchers seeking innovative solutions across various fields. As advancements in synthetic methods and application development progress, the potential of this compound is expected to expand further, contributing significantly to both academic and industrial sectors.